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Compound of Interest

Compound Name: Tetravinylmethane

Cat. No.: B13736303 Get Quote

Essential Safety and Handling Guide for
Tetravinylmethane
Disclaimer: Tetravinylmethane (C₉H₁₂) is a non-commercial, highly reactive research

chemical.[1][2][3] No specific safety data sheet (SDS) or comprehensive toxicological data is

available. The following guidance is based on the inferred hazards from its chemical structure

as a volatile organic compound (VOC) with four strained and highly reactive vinyl groups. All

procedures must be conducted with extreme caution, in the smallest possible quantities, and

after a thorough, site-specific risk assessment approved by your institution's Environmental

Health & Safety (EHS) department.

Inferred Hazard Assessment
Due to the lack of specific data, the hazards of Tetravinylmethane are inferred from its

structure. The presence of four vinyl groups on a single quaternary carbon suggests high

reactivity, potential for explosive polymerization, and volatility.
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Hazard Category Inferred Risk Rationale & Precautions

Physical Hazards

Extreme Reactivity High

The four vinyl groups are

prone to rapid, potentially

explosive, and uncontrolled

polymerization. This can be

initiated by heat, light, air

(oxygen), or impurities.

Flammability High

As a low molecular weight

hydrocarbon, it is expected to

be volatile and flammable.

Vapors may form explosive

mixtures with air.

Shock/Friction Sensitivity Unknown, Assumed High

Strained molecules can be

sensitive to mechanical shock

or friction, potentially initiating

decomposition or

polymerization.

Health Hazards

Inhalation Toxicity Unknown, Assumed High

As a volatile organic

compound, inhalation is a

primary exposure route.

Similar VOCs can cause

respiratory irritation, dizziness,

and central nervous system

effects.[4][5][6][7][8] Long-term

effects are unknown.
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Skin/Eye Irritation Unknown, Assumed High

Direct contact with volatile

organic compounds can cause

severe irritation, defatting of

the skin, and potential

absorption.[9][10][11] Eye

contact could result in serious

damage.

Carcinogenicity/Mutagenicity Unknown

There is no data on the long-

term health effects of

Tetravinylmethane. Many

reactive monomers are

suspected carcinogens.

Personal Protective Equipment (PPE) Plan
A multi-layered approach to PPE is mandatory. All operations must be conducted within a

certified chemical fume hood or a glovebox.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.sigmaaldrich.com/US/en/sds/aldrich/t11509
https://gfl.co.in/upload/pages/4127ea28cedde4e6cadd3a5ae745d516.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Carbontetrachloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13736303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale

Hand Protection

Double Gloving: • Inner Glove:

Nitrile • Outer Glove:

Laminated film (e.g., Silver

Shield®/4H®) or Butyl Rubber.

Provides protection against

incidental contact. Nitrile offers

dexterity, while the outer

laminated film or butyl rubber

provides superior resistance to

a wide range of reactive

organic chemicals. Always

inspect gloves before use.[11]

Eye/Face Protection

• Safety Goggles: Chemical

splash goggles (ANSI Z87.1

certified). • Face Shield: Full-

face shield worn over safety

goggles.

Provides maximum protection

against splashes, vapors, and

unexpected reactions. The

fume hood sash should also

be kept as low as possible.

Body Protection

• Flame-Resistant (FR) Lab

Coat: Worn over natural fiber

clothing (e.g., cotton). •

Chemical-Resistant Apron:

Made of rubber or neoprene,

worn over the lab coat.

Protects against splashes and

fire hazards. Synthetic clothing

(e.g., polyester) should not be

worn as it can melt and fuse to

the skin in a fire.

Respiratory Protection

For operations outside of a

glovebox: • A properly fitted

Air-Purifying Respirator (APR)

with organic vapor (OV)

cartridges may be required

based on risk assessment. • In

case of spills or ventilation

failure, a Self-Contained

Breathing Apparatus (SCBA) is

necessary.[8]

Protects against inhalation of

volatile vapors.[8] A respiratory

protection program, including

fit testing and medical

evaluation, is required.[8]

Operational and Disposal Plan
Pre-Operational Safety Checklist:
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Ensure a certified chemical fume hood is operational.

Verify the location and functionality of the nearest safety shower, eyewash station, and fire

extinguisher (Class B: for flammable liquids).

Have spill control materials (absorbents, neutralizers for reactive chemicals) readily

available.

Inform lab colleagues of the planned experiment. Never work alone.

Step-by-Step Handling Procedure:

Don PPE: Follow the donning sequence outlined in the workflow diagram below.

Inert Atmosphere: Handle Tetravinylmethane under an inert atmosphere (e.g., nitrogen or

argon) whenever possible to prevent contact with air.

Quantity Control: Use the smallest possible quantity required for the experiment.

Avoid Contamination: Ensure all glassware is scrupulously clean and dry. Avoid contact with

incompatible materials like strong oxidizers, acids, bases, or metals that could catalyze

polymerization.

Temperature Control: Maintain low temperatures to reduce volatility and reactivity. Use an ice

bath for storage and during reactions.

Transfer: Use gastight syringes or cannulation techniques for transferring the liquid.

Disposal Plan: All waste containing Tetravinylmethane is considered highly reactive

hazardous waste.

Quenching Reaction Mixtures: Any reaction mixture containing Tetravinylmethane must be

carefully and completely quenched as part of the experimental procedure before it is

collected for waste disposal.[12] Contact your EHS office for guidance on appropriate

quenching agents and procedures.

Waste Collection: Collect all quenched materials and contaminated items (gloves, absorbent

pads, glassware) in a designated, properly labeled hazardous waste container.[12][13]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b13736303?utm_src=pdf-body
https://www.benchchem.com/product/b13736303?utm_src=pdf-body
https://www.benchchem.com/product/b13736303?utm_src=pdf-body
https://ehrs.upenn.edu/health-safety/regulated-waste/chemical-waste/disposal-highly-reactive-reagents
https://ehrs.upenn.edu/health-safety/regulated-waste/chemical-waste/disposal-highly-reactive-reagents
https://emsllcusa.com/chemical-waste-management-for-laboratories/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13736303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: The waste container must be clearly labeled with a hazardous waste tag that lists

all constituents of the quenched mixture.[12][13]

Unused Material: Do not attempt to quench pure, unwanted Tetravinylmethane.[12] It

should be disposed of in its original or a secure container through your institution's

hazardous waste program.[14] Clearly label it as "Extremely Reactive."

Empty Containers: Do not attempt to rinse empty containers. The residual material should be

managed by EHS as hazardous waste.[12]

Mandatory Visualizations
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PPE Donning Sequence PPE Doffing Sequence (Contaminated)

1. Don Inner Gloves
(Nitrile)

2. Don Lab Coat
(Flame-Resistant)

3. Don Chemical Apron

4. Don Safety Goggles

5. Don Face Shield

6. Don Outer Gloves
(Laminated Film/Butyl)

1. Remove Outer Gloves
(Turn Inside Out)

2. Remove Chemical Apron

3. Remove Face Shield

4. Remove Lab Coat
(Turn Inside Out)

5. Remove Safety Goggles

6. Remove Inner Gloves
(Turn Inside Out)

7. Wash Hands Thoroughly

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b13736303?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13736303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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